Cas no 17172-54-2 (2-(4-formylphenoxy)-N-phenylacetamide)

• Product Name: 2-(4-formylphenoxy)-N-phenylacetamide
• CAS No: 17172-54-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD02629645
• CID: 3048545
• PubChem ID: 882858
• Update Time: 2025-05-24

2-(4-formylphenoxy)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-formylphenoxy)-N-phenylacetamide
• AB00109766-01
• SR-01000236696-1
• SR-01000236696
• Z19658403
• G56191
• AKOS000192535
• MFCD02629645
• 17172-54-2
• EN300-43347
• CS-0249389
• SCHEMBL2561089
• SAA17254

• MDL： MFCD02629645
• Inchi： 1S/C15H13NO3/c17-10-12-6-8-14(9-7-12)19-11-15(18)16-13-4-2-1-3-5-13/h1-10H,11H2,(H,16,18)
• InChI Key： WTFBRNOSAWNLFG-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1)=O)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 255.08954328Da
• Monoisotopic Mass: 255.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

2-(4-formylphenoxy)-N-phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-formylphenoxy)-N-phenylacetamide

Comprehensive Analysis of 2-(4-Formylphenoxy)-N-phenylacetamide (CAS No. 17172-54-2): Properties, Applications, and Industry Insights

2-(4-Formylphenoxy)-N-phenylacetamide (CAS No. 17172-54-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This aromatic acetamide derivative features a unique molecular structure combining a formylphenoxy group with an N-phenylacetamide moiety, making it valuable for synthetic applications. Researchers frequently search for "2-(4-formylphenoxy)-N-phenylacetamide synthesis" or "CAS 17172-54-2 applications," reflecting growing interest in its versatile properties.

The compound's dual functional groups enable diverse reactivity patterns. The aldehyde group (-CHO) participates in condensation reactions, while the amide linkage offers hydrogen bonding capabilities. Recent studies highlight its potential as a building block for heterocyclic compounds, particularly in developing pharmaceutical intermediates. Industry reports show increased searches for "bioactive acetamide derivatives" and "formylphenoxy compounds in drug discovery," aligning with current trends in targeted therapeutics.

From a physicochemical perspective, 2-(4-formylphenoxy)-N-phenylacetamide typically appears as a crystalline solid with moderate solubility in polar organic solvents. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity, with researchers often querying "CAS 17172-54-2 characterization methods." The compound's stability under various conditions makes it suitable for multistep synthetic processes, a topic frequently discussed in organic chemistry forums.

In material science applications, this compound serves as a precursor for functional polymers and coordination complexes. The formyl group's ability to form Schiff bases has sparked interest in "smart material development" applications. Recent patent analyses reveal growing innovation in "aldehyde-containing acetamides for advanced materials," particularly for surface modification technologies.

Quality control of 2-(4-formylphenoxy)-N-phenylacetamide requires strict monitoring of residual solvents and byproducts, with analytical chemists frequently searching for "CAS 17172-54-2 purity standards." The compound's spectral data (IR, MS) has been thoroughly documented in scientific literature, supporting its identification in complex mixtures. Current good manufacturing practices (cGMP) emphasize the importance of batch-to-batch consistency for research-grade materials.

Environmental and safety assessments indicate that 2-(4-formylphenoxy)-N-phenylacetamide requires standard laboratory precautions. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended. This aligns with increasing searches for "safe handling of aromatic amides" and "green chemistry alternatives" in synthetic workflows.

The commercial availability of CAS 17172-54-2 has expanded significantly, with suppliers offering various packaging options from milligram to kilogram quantities. Market trends show particular interest in "custom synthesis of formylphenoxy compounds" and "bulk acetamide derivatives," reflecting demand from both academic and industrial sectors. Pricing intelligence suggests stable market conditions for this specialty chemical.

Future research directions may explore the compound's potential in bioconjugation chemistry and catalysis. Emerging publications discuss its utility in creating molecular probes and ligand systems, corresponding to search trends for "multifunctional aromatic aldehydes." The compound's structural versatility positions it as valuable for developing next-generation functional materials with tailored properties.

Regulatory compliance for 2-(4-formylphenoxy)-N-phenylacetamide varies by jurisdiction, with manufacturers providing appropriate safety data sheets (SDS). The absence of stringent controls facilitates its use in research, though proper documentation practices remain essential. This matches frequent queries about "chemical compliance for acetamide derivatives" in international markets.

In conclusion, 2-(4-formylphenoxy)-N-phenylacetamide (CAS No. 17172-54-2) represents an important intermediate compound with expanding applications across scientific disciplines. Its unique chemical architecture continues to inspire innovation, particularly in areas combining molecular design with functional performance. As research progresses, this compound will likely maintain its relevance in both academic and industrial settings.